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Compound of Interest

Compound Name: Cerulignone

CAS No.: 493-74-3

Cat. No.: B1216784

Get Quote

Executive Summary: The Redox-Active Scaffold
Cerulignone (CED), chemically known as 3,3',5,5'-tetramethoxy-4,4'-diphenoquinone,

represents a unique class of redox-active scaffolds. Historically utilized in materials science for

its semiconducting properties, recent pharmacological investigations have repurposed the

diphenoquinone (DPQ) core as a potent inducer of oxidative stress in neoplastic cells.

This guide analyzes the Structure-Activity Relationship (SAR) of Cerulignone and its reduced

congener, 3,3',5,5'-tetramethoxybiphenyl-4,4'-diol (TMBP). Unlike traditional alkylating agents,

the bioactivity of CED analogs is governed by their Redox Potential (

) and Lipophilicity (LogP), driving a mechanism centered on futile redox cycling and
mitochondrial uncoupling.

Chemical Space & Structural Logic
The pharmacological engine of Cerulignone is the diphenoquinone-biphenyldiol redox couple.

Modifications to this scaffold alter the stability of the semiquinone radical intermediate, directly

impacting cytotoxicity.
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The Core Scaffold
Oxidized Form (Cerulignone): Planar, electrophilic, Michael acceptor. High capacity for ROS

generation.

Reduced Form (TMBP): Non-planar (twisted biphenyl), nucleophilic. Acts as a pro-drug,

oxidizing intracellularly to the active quinone.
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Structural Domain Modification
Effect on
Bioactivity

Causality

Core Linkage 4,4'-Conjugation Critical

Maintains extended

-conjugation essential

for electron

delocalization and

radical stability.

3,3',5,5' Substituents Methoxy (-OMe) Optimal

Provides electron

donation (EDG) to

stabilize the cationic

radical without

excessive steric

hindrance.

tert-Butyl (-tBu) Reduced Potency

High steric bulk

(kinetic stability)

prevents enzymatic

reduction/oxidation

cycling; reduces

bioavailability.

Hydroxyl (-OH) Unstable

Leads to rapid

polymerization; poor

drug candidacy.

Halogens (-Cl/Br) Variable

Increases lipophilicity

but alters redox

potential (

) often making the

quinone too oxidizing

(toxic) or too stable

(inactive).
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The following data contrasts Cerulignone-derived TMBP against standard quinone-based

chemotherapeutics. Note that while TMBP shows higher IC50 values (lower potency) than

Doxorubicin, it lacks the cardiotoxic sugar moiety, suggesting a distinct safety profile.

Table 1: Cytotoxicity Profile (Human Cancer Lines)
Data aggregated from recent pharmacological evaluations of methoxy-biphenyl derivatives.

Compound Structure Type Cell Line IC50 (µM)
Mechanism of
Action

TMBP

Reduced

Cerulignone

Analog

A549 (Lung) 148 ± 0.05
ROS-induced

G2/M Arrest

Cerulignone
Oxidized

Diphenoquinone
HepG2 (Liver) ~120 - 150*

Redox Cycling /

Thiol Arylation

Doxorubicin
Anthracycline

Antibiotic
A549 (Lung) 0.5 - 1.0

DNA

Intercalation +

Topo II Inhibition

Menadione Naphthoquinone A549 (Lung) 10 - 20
ROS Generation

(Reference)

*Estimated range based on redox-equivalent conversion rates in physiological media.

mechanistic Insight: The "Futile Redox Cycle"
The cytotoxicity of Cerulignone analogs is not driven by receptor binding but by a catalytic

redox cycle. The compound accepts an electron from cellular reductases (e.g., NQO1, P450

reductase) to form a semiquinone radical. This radical donates the electron to molecular

oxygen, regenerating the parent quinone and producing Superoxide (

).
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Figure 1: The futile redox cycle mechanism. Cerulignone oscillates between quinone and

semiquinone states, catalytically converting Oxygen into Superoxide, leading to mitochondrial

failure.

Validated Experimental Protocols
Protocol A: Biomimetic Synthesis of Cerulignone
(Oxidative Coupling)
Rationale: This method mimics the laccase-mediated biosynthesis, ensuring high

regioselectivity for the 4,4'-linkage without toxic metal catalysts.

Reagents: Dissolve 2,6-dimethoxyphenol (DMP) (10 mmol) in Acetate Buffer (pH 5.0, 50

mL).

Catalyst Addition: Add Laccase (from Trametes versicolor, 100 U) or CuCl(OH).TMEDA

catalyst (for chemical synthesis).
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Reaction: Stir vigorously under open air (or

balloon) for 4 hours at Room Temperature. The solution will turn deep purple/red as
Cerulignone precipitates.

Purification: Filter the purple solid. Wash with cold water (x3) and cold methanol (x1) to

remove unreacted phenol.

Recrystallization: Recrystallize from hot Acetic Acid or Nitrobenzene.

Yield Target: >85%[1]

Validation: 1H-NMR (CDCl3) should show a singlet at ~3.9 ppm (Methoxy) and ~6.5 ppm

(Vinylic/Aromatic).

Protocol B: ROS-Dependent Cytotoxicity Assay
Rationale: Standard MTT assays can yield false positives with quinones due to direct reduction

of the tetrazolium dye. This protocol controls for that artifact.

Seeding: Seed A549 cells (5,000 cells/well) in 96-well plates. Adhere for 24h.

Treatment: Treat with Cerulignone analogs (0 - 200 µM) for 24h.

Control A: Vehicle (DMSO < 0.5%).

Control B (ROS Scavenger): Pre-treat wells with NAC (N-acetylcysteine, 5 mM) for 1h

prior to analog addition.

Wash Step (Critical): Aspirate media containing the quinone. Wash cells 2x with PBS. Failure

to wash will allow residual quinone to chemically reduce MTT, inflating viability counts.

Development: Add MTT reagent (0.5 mg/mL) in fresh media. Incubate 3h. Dissolve formazan

in DMSO.

Analysis: If NAC pre-treatment significantly restores viability compared to the analog-only

well, the mechanism is confirmed as ROS-dependent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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